1-(3,5-dimethylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride
Description
The scientific research on similar compounds primarily focuses on their synthesis, molecular structure, chemical reactions, physical, and chemical properties. These studies are pivotal in understanding the compound's potential applications and behavior under different conditions.
Synthesis Analysis
The synthesis of compounds related to "1-(3,5-dimethylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride" often involves complex reactions, including optical isomer preparation and Hantzsch synthesis modifications for related compounds. For example, Sakoda et al. (1992) demonstrated the preparation of optical isomers of a potent calcium antagonist by using optically active diols, highlighting the importance of stereochemistry in the synthesis of biologically active compounds (Sakoda, Kamikawaji, & Seto, 1992).
Molecular Structure Analysis
The molecular structure of compounds closely related to "this compound" can be elucidated using various spectroscopic techniques. Qin et al. (2005) provided complete NMR assignments for a dihydrochloride salt compound, utilizing techniques like DEPT, H-H COSY, HMQC, and HMBC (Qin, Lin, Lin, Xue, & Ren, 2005).
Chemical Reactions and Properties
The chemical reactions and properties of these compounds are extensively studied to understand their behavior and potential applications. For instance, Tada et al. (1989) focused on synthesizing a carbon-14 labelled compound for metabolism and distribution studies, indicating the importance of chemical modifications for specific scientific inquiries (Tada, Kajino, Watanabe, & Hayashi, 1989).
Physical Properties Analysis
The physical properties, such as solubility, crystal structure, and polymorphism, are crucial for the development and application of these compounds. Khedhiri et al. (2016) reported on the synthesis and physico-chemical characterization of a novel organic-inorganic hybrid material, demonstrating the significance of structural analysis in understanding compound properties (Khedhiri, Mi, Rzaigui, & Nasr, 2016).
Chemical Properties Analysis
Analyzing the chemical properties includes understanding the reactivity, stability, and interaction with other molecules. Gabriele et al. (2006) synthesized derivatives through a tandem oxidative aminocarbonylation-cyclization process, showing the innovative approaches to modify and understand chemical properties (Gabriele, Salerno, Veltri, Mancuso, Li, Crispini, & Bellusci, 2006).
properties
IUPAC Name |
1-(3,5-dimethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2.2ClH/c1-13-8-14(2)10-16(9-13)20-12-15(19)11-18-6-4-17(3)5-7-18;;/h8-10,15,19H,4-7,11-12H2,1-3H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBECXLAXJILUNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCC(CN2CCN(CC2)C)O)C.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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